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Compound of Interest

Compound Name: Cuprous sulfite

An In-depth Technical Guide to the Preparation of a Mixed-Valence Copper Sulfite Compound
from Copper Metal

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of a stable, mixed-
valence copper(l,1l) sulfite compound, commonly known as Chevreul's salt
(Cu2S03-CuS03-2H20), starting from elemental copper. The direct synthesis of pure cuprous
sulfite (Cu2S0:s) is challenging due to its instability. Therefore, this guide focuses on the
preparation of Chevreul's salt as a practical and stable alternative. The synthesis is presented
as a two-stage process: the initial oxidation of copper metal to copper(ll) sulfate, followed by
the reductive precipitation of Chevreul's salt. This document includes detailed experimental
protocols, tabulated quantitative data for easy reference, and a visual representation of the
experimental workflow. While the compound itself is not directly involved in biological signaling
pathways, this guide provides the rigorous chemical synthesis data required by researchers in
various fields, including materials science and inorganic chemistry.

Introduction

The synthesis of copper compounds in the +1 oxidation state (cuprous) is of significant interest
in various chemical applications. However, simple cuprous salts are often unstable. Cuprous
sulfite (Cu2S0:s) is a prime example, being difficult to isolate in a pure, stable form. A more
readily prepared and stable compound containing copper(l) sulfite is Chevreul's salt, a mixed-
valence copper(l,Il) sulfite dihydrate with the formula Cu2S0Os3-CuS03-2H20.[1][2][3] This brick-
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red, crystalline solid is insoluble in water and stable in air, making it a suitable compound for
study and potential applications where a source of copper(l) is required.[3][4]

This guide details a reliable two-stage laboratory procedure for the preparation of Chevreul's
salt, beginning with copper metal. The first stage involves the conversion of copper metal into
an aqueous solution of copper(ll) sulfate. The second stage describes the precipitation of
Chevreul's salt from this solution using a reducing sulfite salt.

Synthesis Overview

The overall process can be logically divided into two distinct experimental stages:

o Stage 1: Preparation of Copper(ll) Sulfate from Copper Metal. This stage involves the
oxidation of elemental copper to Cu2* ions in the presence of sulfuric acid.

o Stage 2: Synthesis of Chevreul's Salt (Cu2S03-CuS0s3-2H20). This stage utilizes the
copper(ll) sulfate solution from Stage 1. A reducing agent, sodium metabisulfite, is
introduced to reduce a portion of the copper(ll) to copper(l) and to provide the sulfite ions,
leading to the precipitation of the mixed-valence salt.

The logical flow of this two-stage synthesis is depicted in the workflow diagram below.
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Caption: Experimental workflow for the two-stage synthesis of Chevreul's salt from copper
metal.

Experimental Protocols

Stage 1: Preparation of Copper(ll) Sulfate from Copper
Metal

This procedure utilizes nitric acid as an oxidizing agent to facilitate the dissolution of copper in
sulfuric acid.

Materials:

Copper metal (wire or turnings)

Concentrated nitric acid (HNO3)

Concentrated sulfuric acid (H2S0Oa)

Deionized water

Glass beaker

Heating plate

Procedure:

Place approximately 6g of copper metal into a beaker.

 In a separate container, carefully prepare an acid solution by adding 5 mL of concentrated
sulfuric acid and 3 mL of concentrated nitric acid to 30 mL of water.[5]

o Add the acid solution to the beaker containing the copper. The reaction will produce a brown
gas (NOz2), which is toxic. This step must be performed in a well-ventilated fume hood.[5]

o Gently heat the mixture on a hot plate to ensure all the copper reacts. The solution will turn
blue, indicating the formation of aqueous copper(ll) sulfate.
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e Once the reaction is complete (bubbling ceases and all copper is dissolved), allow the
solution to cool. This blue solution is used directly in Stage 2.

Stage 2: Synthesis of Chevreul's Salt
(Cu2S03-CuS03-:2H20)

This protocol is adapted from established laboratory methods for the synthesis of Chevreul's
salt.[6][7]

Materials:

Copper(ll) sulfate solution (from Stage 1)
e Sodium metabisulfite (Na2S20s)

o Deionized water

o Erlenmeyer flask

o Heating plate

« Filtration apparatus (e.g., Bichner funnel)

Wash bhottles with deionized water and ethanol

Procedure:

o Prepare a solution of sodium metabisulfite by dissolving 2.0g of Na2S20s in 10 mL of
deionized water.[6][7]

» In an Erlenmeyer flask, take the copper(ll) sulfate solution from Stage 1. For the purpose of
stoichiometry based on a standard preparation, a solution equivalent to dissolving 2.4g of
CuS0a4-5H20 in 25 mL of water can be considered.[6][7]

¢ Add the sodium metabisulfite solution to the copper(ll) sulfate solution. The mixture will
immediately turn a distinct emerald green color.[6][7]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


http://thehomescientist.blogspot.com/2013/10/chevruels-salt.html?m=1
https://m.youtube.com/watch?v=M3tQiJ0oXL0
http://thehomescientist.blogspot.com/2013/10/chevruels-salt.html?m=1
https://m.youtube.com/watch?v=M3tQiJ0oXL0
http://thehomescientist.blogspot.com/2013/10/chevruels-salt.html?m=1
https://m.youtube.com/watch?v=M3tQiJ0oXL0
http://thehomescientist.blogspot.com/2013/10/chevruels-salt.html?m=1
https://m.youtube.com/watch?v=M3tQiJ0oXL0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Heat the green solution to boiling. As the solution boils, it will darken, and a brick-red
precipitate of Chevreul's salt will form.[1][6] The boiling process may release sulfur dioxide
gas, so adequate ventilation is required.[1]

o Continue boiling for several minutes until the precipitation is complete. The supernatant liquid
should become clear.

 Allow the mixture to cool to room temperature.

e Collect the brick-red precipitate by vacuum filtration.

e Wash the collected solid first with deionized water and then with ethanol to facilitate drying.
e Dry the product in a desiccator or at a low temperature in an oven.

Quantitative Data Summary

The following tables summarize the quantitative parameters for the synthesis.

Table 1. Reagents for the Synthesis of Chevreul's Salt
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Molar Mass .
Stage Reagent Formula Quantity Role
(g/mol)
Starting
1 Copper Cu 63.55 ~6.09 ]
Material
Sulfuric Acid . .
1 H2S0a4 98.08 5mL Acid Medium
(conc.)
Nitric Acid Oxidizing
1 HNO:s 63.01 3mL
(conc.) Agent
Copper(Il)
Sulfate Copper
2 CuSO04-5H20  249.68 2449
Pentahydrate Source
*
_ Reducing &
Sodium ]
2 o Na2S20s 190.11 20g Sulfite
Metabisulfite
Source
Note: The
quantity for
copper(ll)
sulfate is

provided as a
reference for
the
stoichiometry
in Stage 2.
The solution
from Stage 1
should be

used directly.

Table 2: Reaction Conditions and Product Characteristics

© 2025 BenchChem. All rights reserved.

7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Parameter

Value

Notes

Stage 2 Reaction Temp.

Boiling (~100 °C)

Essential for the precipitation

of Chevreul's salt.

Product Formula

Cus(S03)2:2H20

Also written as
Cu2S03-CuS03-2H20.[3]

Molar Mass

386.78 g/mol

[4]

Appearance

Brick-red crystalline powder

[2]41(6]

Solubility in Water

Insoluble

[3]4]

Solubility (other)

Soluble in agueous ammonia

Forms a deep blue
tetraamminecopper(ll)

complex.[1][4]

Reaction with Acid

Reacts with HCI

Produces a white precipitate of
copper(l) chloride.[1][4]

Thermal Stability

Decomposes above 200 °C

[2]

Chemical Reaction Pathway

The chemical transformations occurring during the synthesis of Chevreul's salt are complex.

The sodium metabisulfite in solution exists in equilibrium with sodium bisulfite. The bisulfite ions

act as both a reducing agent and the source of the sulfite ligands. The overall balanced

chemical equation for the precipitation step can be represented as:

3CuSO0a4(aq) + 3Naz2S20s(aq) + 5H20(1) —» Cusz(S03)2:2H20(s) + 3Na=S0a4(aq) + 4S02(g) +

H2S0a(aq)

The diagram below illustrates the key chemical transformations.
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Caption: Simplified reaction pathway for the formation of Chevreul's salt.

Conclusion

This guide provides a detailed and practical methodology for the synthesis of Chevreul's salt
(Cuz2S0s3-CuS0s-2H20) from elemental copper. By breaking the process down into two
manageable stages and providing clear, actionable protocols and quantitative data,
researchers can reliably produce this stable mixed-valence copper sulfite compound. The
provided workflow and reaction pathway diagrams offer a clear visual summary of the process,
aiding in both planning and understanding the underlying chemical transformations. This
foundational knowledge is crucial for any further investigation or application of this interesting
copper compound in various scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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